3-(Benzenesulfonyl)-6-chloropyridazine

• Molecular Formula: C10H7ClN2O2S
• Molecular Weight: 254.69 g/mol
• IUPAC Name: 3-(benzenesulfonyl)-6-chloropyridazine
• InChI: InChI=1S/C10H7ClN2O2S/c11-9-6-7-10(13-12-9)16(14,15)8-4-2-1-3-5-8/h1-7H
• InChI Key: KTLLKWGXFDYVFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=NN=C(C=C2)Cl

Description

3-(Benzenesulfonyl)-6-chloropyridazine is a useful research compound. Its molecular formula is C10H7ClN2O2S and its molecular weight is 254.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To stirring phosphorous oxychloride (87 ml) at 80° C. was added four 2.0 g portions of 6-phenylsulfonyl-3-oxo-2,3-dihydropyridazine every 30 minutes. After additional two 1.0 g portions were added with stirring, the reaction mixture was slowly poured into ice-water over 1 hour to form the precipitate, which was collected, washed well with water, and dried to give 6-chloro-3-ph-enylsulfonylpyridazine (8.4 g).